N'-(6-chloro-2-pyridinyl)-2-(2-nitroethyl)benzenecarbohydrazide

• IUPAC Name: N'-(6-chloropyridin-2-yl)-2-(2-nitroethyl)benzohydrazide
• InChI: InChI=1S/C14H13ClN4O3/c15-12-6-3-7-13(16-12)17-18-14(20)11-5-2-1-4-10(11)8-9-19(21)22/h1-7H,8-9H2,(H,16,17)(H,18,20)
• InChI Key: LTXWDWPZWRRTLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC[N+](=O)[O-])C(=O)NNC2=NC(=CC=C2)Cl
• Molecular Formula: C14H13ClN4O3
• Molecular Weight: 320.73 g/mol

Description

N-(6-chloro-2-pyridinyl)-2-(2-nitroethyl)benzenecarbohydrazide (NCNEB) is a synthetic compound that has been studied for its potential uses in scientific research. NCNEB is a member of the hydrazide family of compounds, which are known for their ability to form covalent bonds with other molecules. NCNEB has several unique properties that make it an attractive candidate for use in scientific research.

Scientific Research Applications

Synthesis and Characterization

Research efforts have concentrated on the synthesis and characterization of various hydrazide derivatives and their complexes. For instance, the synthesis, characterization, and crystal structures of N′2,N′6-bis(benzylidene) pyridine-2,6-dicarbohydrazide derivatives have been detailed, showcasing methods for preparing structurally complex molecules with potential applications in material science and catalysis (Li et al., 2013). Similarly, the development of N-fused heterocyclic compounds through a two-step route involving N'-(2-nitroarylation) of easily prepared N'-(het)arylhydrazides has been documented, indicating the versatility of these compounds in synthesizing diverse molecular frameworks (Berezin et al., 2014).

Biological and Antimicrobial Studies

The exploration into the antimicrobial properties of pyridine-2-carboxylic acid N′-(4-chloro-benzoyl)-hydrazide and its metal complexes reveals potential therapeutic applications. Such studies provide a foundation for developing novel antimicrobial agents, indicating the broader significance of hydrazide derivatives in medical research (Singh & Singh, 2012).

Material Science and Luminescence

Investigations into the luminescent properties of lanthanide nitrato complexes with substituted bis(benzimidazolyl)pyridines offer insights into the application of these compounds in developing luminescent materials. Such materials have potential uses in sensors, imaging, and display technologies, underscoring the importance of chemical research in advancing material sciences (Petoud et al., 1997).

Chemical Reactivity and Applications

The study of organotin-mediated nitration in heteroaromatic series, including pyridines, using tetranitromethane or dinitrogen tetroxide, illustrates the reactivity of these compounds and their utility in synthesizing nitro derivatives. Such reactions have implications for developing novel organic synthesis methodologies and understanding the reactivity of heteroaromatic compounds (Favresse et al., 2000).